Cas no 130595-01-6 (Pyrido[1,2-a]benzimidazol-8-amine)

• Product Name: Pyrido[1,2-a]benzimidazol-8-amine
• CAS No: 130595-01-6
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 102572
• PubChem ID: 14613001
• Update Time: 2025-04-18

Pyrido[1,2-a]benzimidazol-8-amine Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-a]benzimidazol-8-amine
• Pyrido[1,2-a]benzimidazol-8-amine (9CI)
• 8-aminobenzo[4,5]imidazo[1,2-a]pyridine
• pyrido[1,2-a]benzimidazol-8-ylamine
• Benzo[4,5]imidazo[1,2-a]pyridin-8-amine
• AG-690/03026047
• DTXSID60562174
• 130595-01-6

• Inchi： 1S/C11H9N3/c12-8-4-5-9-10(7-8)14-6-2-1-3-11(14)13-9/h1-7H,12H2
• InChI Key： HYGAHBMNSQAQQV-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC1C=CC(=CC2=1)N

Computed Properties

• Exact Mass: 183.07977
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32